No content available
This section has no published content on the current product page yet.
Technical Documentation Center
Dapagliflozin Propanediol Documentation Hub
A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.
Core Science & Biosynthesis
Protocols & Analytical Methods
Synthesis Method
Synthesis Method
Dapagliflozin propanediol is synthesized through a multi-step process, which involves a series of chemical reactions starting from the precursor 3-chloro-4-fluroaniline. The synthesis of Dapagliflozin propanediol is a well-established process and is widely used in the pharmaceutical industry.
Scientific Research Application
Scientific Research Application
Dapagliflozin propanediol is used as an active ingredient in medications for the treatment of type 2 diabetes, which works by inhibiting the sodium-glucose cotransporter 2 (SGLT2) enzyme. This results in the excretion of glucose through the urine, leading to a decrease in blood glucose levels. It is also used as a research tool in the study of diabetes and glucose metabolism.
Technical Notes & Optimization
Advantages And Limitations For Lab Experiments
Advantages And Limitations For Lab Experiments
One of the advantages of using Dapagliflozin propanediol in lab experiments is its ability to specifically target SGLT2, which is a key player in glucose metabolism. However, one limitation is that SGLT2 inhibitors have been associated with an increased risk of genitourinary infections and lower limb amputations in clinical trials, which should be taken into consideration when using Dapagliflozin propanediol in lab experiments.
Reference Data & Comparative Studies
No content available
This section has no published content on the current product page yet.
Safety & Regulatory Compliance
No content available
This section has no published content on the current product page yet.
Retrosynthesis Analysis
One-step AI retrosynthesis routes and strategy settings for this compound.
Feasible Synthetic Routes
Feasible Synthetic Routes
AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.
One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.
Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Dapagliflozin Propanediol
Reactant of Route 2
Dapagliflozin Propanediol
